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Compound of Interest

Compound Name:
(3-Chloro-4,5-

dimethoxyphenyl)methanol

CAS No.: 18268-78-5

Cat. No.: B12436433

Get Quote

Abstract
(3-Chloro-4,5-dimethoxyphenyl)methanol is a specialized benzyl alcohol derivative serving

as a critical building block in the synthesis of bioactive heterocycles, including chromenes,

chalcones, and indole-based inhibitors. This guide provides a comprehensive technical

analysis of its physicochemical properties, validated synthesis protocols starting from 3-chloro-

4,5-dimethoxybenzaldehyde (CAS 18268-68-3), and its downstream applications in medicinal

chemistry.

Chemical Identity & Structural Analysis
This molecule features a trisubstituted benzene ring with a primary alcohol handle, a chlorine

atom, and two methoxy groups.[1][2] The specific substitution pattern (3-chloro, 4,5-dimethoxy)

imparts unique electronic properties, balancing the electron-withdrawing inductive effect of

chlorine with the electron-donating resonance of the methoxy groups.
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Property Data

IUPAC Name (3-Chloro-4,5-dimethoxyphenyl)methanol

Molecular Formula C₉H₁₁ClO₃

Molecular Weight 202.63 g/mol

Core Moiety Benzyl Alcohol

Key Substituents 3-Chloro, 4-Methoxy, 5-Methoxy

Precursor CAS
18268-68-3 (3-Chloro-4,5-

dimethoxybenzaldehyde)

SMILES COC1=C(C(=CC(=C1)CO)Cl)OC

Structural Significance in Drug Design
Electronic Modulation: The 3-chloro substituent provides metabolic stability (blocking

metabolic oxidation at the C3 position) and lipophilicity modulation compared to the 3,4,5-

trimethoxy analogue.[2]

Hydrogen Bonding: The benzylic hydroxyl group acts as a versatile handle for derivatization

(e.g., conversion to halides, esters, or ethers) or as a hydrogen bond donor/acceptor in

protein-ligand interactions.[2]

Synthesis & Manufacturing Protocols
The most robust route to (3-Chloro-4,5-dimethoxyphenyl)methanol is the selective reduction

of its aldehyde precursor, 3-chloro-4,5-dimethoxybenzaldehyde. The aldehyde itself is

accessible via the methylation of 5-chlorovanillin.

Step 1: Precursor Synthesis (Methylation)[2][5]
Starting Material: 5-Chlorovanillin (3-chloro-4-hydroxy-5-methoxybenzaldehyde).

Reagents: Methyl Iodide (MeI) or Dimethyl Sulfate (DMS), Potassium Carbonate (K₂CO₃).[2]

[3]
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Solvent: DMF or Acetone.[3]

Conditions: 80°C for 3 hours.

Yield: Typically >90%.[3][4]

Step 2: Reduction to Alcohol (Core Protocol)
This protocol describes the reduction using Sodium Borohydride (NaBH₄), favored for its

chemoselectivity and mild conditions.[2][3]

Reagents:

3-Chloro-4,5-dimethoxybenzaldehyde (1.0 eq)[2][5]

Sodium Borohydride (NaBH₄) (0.5–1.0 eq)[2][3]

Methanol (MeOH) or Ethanol (EtOH) (Solvent)[2][3][6]

Dilute HCl (1N) or NH₄Cl (Quenching)[2][3][6]

Procedure:

Dissolution: Dissolve 3-chloro-4,5-dimethoxybenzaldehyde (10 mmol) in anhydrous MeOH

(30 mL) in a round-bottom flask. Cool to 0°C using an ice bath.[3]

Addition: Add NaBH₄ (5 mmol) portion-wise over 10 minutes. Note: Hydrogen gas evolution

will occur.[3][4]

Reaction: Remove the ice bath and stir at room temperature for 1–2 hours. Monitor reaction

progress via TLC (Silica, 30% EtOAc/Hexanes). The aldehyde spot (Rf ~0.[2][3]6) should

disappear, replaced by the alcohol spot (Rf ~0.3).[2][3]

Quenching: Carefully add saturated aqueous NH₄Cl or 1N HCl to quench excess hydride.[3]

Workup: Evaporate the methanol under reduced pressure. Dissolve the residue in Ethyl

Acetate (EtOAc) and wash with water and brine.[2][3]

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.orientjchem.org/vol31no4/nabh4phco2h-an-efficient-system-for-reductive-amination-of-aldehydes/
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.redalyc.org/pdf/475/47531165005.pdf
http://chemchart.com/cas-18.html
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://organic-synthesis.com/https-organic-synthesis-com-aldehyde-to-alcohol-using-nabh4-reduction/
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://organic-synthesis.com/https-organic-synthesis-com-aldehyde-to-alcohol-using-nabh4-reduction/
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.orientjchem.org/vol31no4/nabh4phco2h-an-efficient-system-for-reductive-amination-of-aldehydes/
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.redalyc.org/pdf/475/47531165005.pdf
https://www.researchgate.net/publication/335565794_A_NEW_METHOD_FOR_PREPARATION_OF_ALCOHOLS_BY_THE_ELECTRO_CHEMICAL_REDUCTION_OF_ALDEHYDES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12436433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: The crude product is often pure enough for use.[3] If necessary, purify via flash

column chromatography (Hexanes/EtOAc gradient).[2][3]

Synthesis Workflow Diagram

5-Chlorovanillin
(Precursor)

3-Chloro-4,5-dimethoxybenzaldehyde
(CAS 18268-68-3)

MeI, K2CO3
DMF, 80°C (3-Chloro-4,5-dimethoxyphenyl)methanol

(Target)

NaBH4
MeOH, 0°C -> RT

Click to download full resolution via product page

Caption: Two-step synthesis pathway from 5-chlorovanillin to the target alcohol.

Physicochemical Properties
While experimental data for the specific alcohol is scarce in open literature, properties can be

reliably interpolated from the aldehyde precursor and the 3,4,5-trimethoxybenzyl alcohol

analogue.

Property Value / Prediction Notes

Physical State White to off-white solid
Analogous to 3,4,5-

trimethoxybenzyl alcohol.

Melting Point 60–70°C (Predicted)
Aldehyde precursor MP is 74–

75°C.

Solubility
High: MeOH, EtOH, DMSO,

DCMLow: Water, Hexanes

Hydroxyl group confers

polarity; lipophilic ring limits

water solubility.[2]

LogP (Predicted) ~1.5 – 1.8

Moderately lipophilic; suitable

for membrane permeability.[2]

[3]

pKa ~14 (Alcoholic OH)
Typical for primary benzyl

alcohols.[2][3]
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Applications in Drug Discovery
This molecule is primarily used as an intermediate to introduce the 3-chloro-4,5-

dimethoxyphenyl pharmacophore, a motif known to enhance potency and selectivity in various

biological targets.

Synthesis of Chalcones (Antiparasitic/Antioxidant)
The alcohol is oxidized back to the aldehyde or converted to a halide to react with

acetophenones.[2][3] Resulting chalcones have shown activity against Leishmania major and

Trypanosoma brucei.[3] The chlorine atom often improves metabolic stability compared to the

trimethoxy analogues.[3]

Chromene Derivatives (Anticancer)
Used in the synthesis of 4-arylchromenes.[2][3] The 3-chloro-4,5-dimethoxy substitution pattern

on the 4-aryl ring has been linked to microtubule destabilization and MYB inhibition in cancer

cells.

Indole-Based Inhibitors
The benzyl group is attached to indole scaffolds to create inhibitors for acetylcholinesterase

(AChE), targeting disease-transmitting mosquitoes (Anopheles gambiae).[2] The 3-chloro

substituent increases selectivity for insect AChE over human AChE.

Derivatization Pathways
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Caption: Downstream derivatization pathways for medicinal chemistry applications.

Safety & Handling (SDS Highlights)
As a substituted benzyl alcohol, standard laboratory safety protocols apply.[3][7]

Hazards: Likely causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[2][3]

Handling: Use in a fume hood.[3] Wear nitrile gloves and safety goggles.[3]

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent slow

oxidation to the aldehyde or benzoic acid.

Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as organic

chemical waste.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12436433/docs#3-chloro-4-5-dimethoxyphenyl-
methanol-technical-synthesis-and-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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